2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H27N3O4/c1-2-27-19-6-4-18(5-7-19)23-22(26)15-25-11-9-24(10-12-25)14-17-3-8-20-21(13-17)29-16-28-20/h3-8,13H,2,9-12,14-16H2,1H3,(H,23,26)
• InChI Key: ZXIGQMIZTFOFJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide, also known as BRL-15572, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BRL-15572 belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. In addition, 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has been reported to have antinociceptive and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation. 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms. It has been shown to reduce the rewarding effects of drugs such as cocaine and morphine in animal models.

Mechanism of Action

The exact mechanism of action of 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide is not fully understood. However, it has been reported to act as a selective antagonist of the 5-HT2C receptor, which is a subtype of the serotonin receptor. The 5-HT2C receptor is involved in the regulation of mood, anxiety, and appetite. 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has been shown to have several biochemical and physiological effects. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF) in the hippocampus, which is a protein that plays a crucial role in the survival and growth of neurons. 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has also been shown to increase the levels of cAMP response element-binding protein (CREB), which is a transcription factor involved in the regulation of gene expression. In addition, 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has been reported to increase the levels of gamma-aminobutyric acid (GABA), which is an inhibitory neurotransmitter that plays a crucial role in the regulation of anxiety and mood.

Advantages and Limitations for Lab Experiments

2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has several advantages for lab experiments. It has been shown to have good oral bioavailability and a long half-life, making it suitable for in vivo studies. 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has also been reported to have low toxicity and no apparent adverse effects on motor coordination, which makes it a safe compound for animal studies. However, one limitation of 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide is its poor solubility in water, which may affect its bioavailability and make it challenging to administer in certain experimental settings.

Future Directions

For the study of 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide include its use in the treatment of various disorders and the development of new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide involves the reaction of 1,3-benzodioxole-5-carboxaldehyde with 1-(4-ethoxyphenyl)piperazine in the presence of acetic acid and sodium triacetoxyborohydride. The resulting intermediate is then treated with N-(2-chloroethyl)acetamide to obtain the final product. The synthesis of 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-N-(4-ethoxyphenyl)acetamide has been reported in several research articles, and the compound has been synthesized using different methods with varying yields.